5-hydroxy Propranolol
5-hydroxy Propranolol
5-hydroxy Propranolol is a metabolite of propranolol (Item No. 17291), a β-adrenergic receptor antagonist. Propranolol is primarily metabolized in the liver, with cytochrome P450 isoform 2D6 directing ring hydroxylation and the generation of 5-hydroxy propranolol and related metabolites.
Brand Name:
Vulcanchem
CAS No.:
81907-82-6
VCID:
VC0162574
InChI:
InChI=1S/C16H21NO3/c1-11(2)17-9-12(18)10-20-16-8-4-5-13-14(16)6-3-7-15(13)19/h3-8,11-12,17-19H,9-10H2,1-2H3
SMILES:
CC(C)NCC(COC1=CC=CC2=C1C=CC=C2O)O
Molecular Formula:
C16H21NO3
Molecular Weight:
275.34 g/mol
5-hydroxy Propranolol
CAS No.: 81907-82-6
Reference Standards
VCID: VC0162574
Molecular Formula: C16H21NO3
Molecular Weight: 275.34 g/mol
CAS No. | 81907-82-6 |
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Product Name | 5-hydroxy Propranolol |
Molecular Formula | C16H21NO3 |
Molecular Weight | 275.34 g/mol |
IUPAC Name | 5-[2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-1-ol |
Standard InChI | InChI=1S/C16H21NO3/c1-11(2)17-9-12(18)10-20-16-8-4-5-13-14(16)6-3-7-15(13)19/h3-8,11-12,17-19H,9-10H2,1-2H3 |
Standard InChIKey | WMYPGILKDMWISO-UHFFFAOYSA-N |
SMILES | CC(C)NCC(COC1=CC=CC2=C1C=CC=C2O)O |
Canonical SMILES | CC(C)NCC(COC1=CC=CC2=C1C=CC=C2O)O |
Description | 5-hydroxy Propranolol is a metabolite of propranolol (Item No. 17291), a β-adrenergic receptor antagonist. Propranolol is primarily metabolized in the liver, with cytochrome P450 isoform 2D6 directing ring hydroxylation and the generation of 5-hydroxy propranolol and related metabolites. |
Synonyms | 5-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-1-naphthalenol |
Reference | 1.Mehvar, R. and Brocks, D.R. Stereospecific pharmacokinetics and pharmacodynamics of β-adrenergic blockers in humans. J. Pharm. Pharm. Sci. 4(2), 185-200 (2001). |
PubChem Compound | 10446087 |
Last Modified | Nov 11 2021 |
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